Cas no 1805464-66-7 (Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate)

Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate is a versatile brominated aromatic ester with a cyano functional group, commonly employed as an intermediate in organic synthesis. Its reactive bromomethyl moiety facilitates further functionalization, making it valuable for constructing complex molecular frameworks, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups enhances its utility in regioselective reactions. The ethyl ester group improves solubility in organic solvents, aiding in purification and handling. This compound is particularly useful in nucleophilic substitution reactions, cyclizations, and cross-coupling methodologies, offering synthetic flexibility for researchers in medicinal chemistry and material science.

Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate structure

1805464-66-7 structure

Product Name:Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate

CAS No:1805464-66-7

MF:C₁₂H₁₂BrNO₂

MW:282.133182525635

CID:4948022

Update Time:2025-05-27

Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate
- Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-8(2)4-9(7-14)5-10(11)6-13/h4-5H,3,6H2,1-2H3
- InChI Key： CXROGXXRFMWLLW-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C#N)C=C(C)C=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 297
XLogP3: 2.8
Topological Polar Surface Area: 50.1

Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015017447-250mg	Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate	1805464-66-7	97%	250mg	470.40 USD	2021-06-18
Alichem	A015017447-500mg	Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate	1805464-66-7	97%	500mg	782.40 USD	2021-06-18
Alichem	A015017447-1g	Ethyl 2-bromomethyl-4-cyano-6-methylbenzoate	1805464-66-7	97%	1g	1,534.70 USD	2021-06-18